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A comprehensive technical guide detailing the profound toxicological impacts of Tributyltin
bromide (TBTB) on marine life has been compiled for researchers, scientists, and drug

development professionals. This whitepaper synthesizes current scientific findings on the acute

and chronic toxicity, endocrine disruption, immunotoxicity, and neurotoxicity of this pervasive

environmental contaminant. It provides a granular look at the experimental protocols used to

ascertain these effects and visualizes the complex biological interactions through detailed

signaling pathway diagrams.

Tributyltin (TBT) compounds, including Tributyltin bromide, have been widely used as

biocides in anti-fouling paints for marine vessels.[1][2] Their effectiveness in preventing the

growth of marine organisms on ship hulls has led to their widespread distribution in aquatic

environments, where they exhibit high toxicity to non-target marine life.[1][2] The toxic effects

are primarily attributed to the tributyltin cation ((C4H9)3Sn+), making findings on various TBT

compounds broadly applicable to TBTB.[1]

Quantitative Analysis of TBTB Toxicity
The toxicity of Tributyltin bromide varies significantly across different marine species and life

stages. Larval and juvenile organisms consistently demonstrate higher sensitivity to TBT

exposure.[3] The following table summarizes key quantitative data on the toxicological effects

of TBT compounds on a range of marine organisms.
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Marine
Organism
Category

Species Endpoint
Concentrati
on (µg/L)

Exposure
Duration

Reference

Fish

Oncorhynchu

s

tshawytscha

(Chinook

salmon),

juvenile

LC50 1.46 96 hours [3]

Cyprinodon

variegatus

(Sheepshead

minnow),

subadult

LC50 25.9 96 hours [3]

Multiple

Species
LC50 2.1 - 400 48-96 hours

Multiple

Species

Chronic

NOEC

(mortality)

0.6 30 days

Crustaceans
Acartia tonsa

(Copepod)
LC50 0.13 48-96 hours

Palaemonete

s pugio
LC50 19.5 96 hours

Daphnia

magna
EC50 2.2 - 6.6 48-96 hours

Lobster

larvae

Growth

cessation
1.0 - [4]

Molluscs

Crassostrea

gigas (Pacific

oyster),

larvae

LC50 1.557 96 hours [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.epa.gov/sites/default/files/2019-02/documents/ambient-wqc-tributyltin-draft.pdf
https://www.epa.gov/sites/default/files/2019-02/documents/ambient-wqc-tributyltin-draft.pdf
http://extoxnet.orst.edu/pips/tributyl.htm
https://www.epa.gov/sites/default/files/2019-02/documents/ambient-wqc-tributyltin-draft.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crassostrea

gigas (Pacific

oyster), adult

LC50 282.2 96 hours [3]

Nucella

lapillus (Dog-

whelk)

Imposex

induction

>0.007 (as

Sn)
- [5]

Buccinum

undatum

(Common

whelk),

juvenile

Reduced

growth

≥0.004 (as

Sn)
- [5]

Algae
Tetraselmis

tetrathele

NOEC

(chlorophyll

content)

1.0 - [6]

Nannochloro

psis oculata

LOEC

(chlorophyll

content)

0.1 - 0.5 - [6]

Freshwater

phytoplankto

n

Photosynthes

is inhibition
0.1 -

LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for

50% of the test population. NOEC: No Observed Effect Concentration. LOEC: Lowest

Observed Effect Concentration.

Core Toxicological Mechanisms and Signaling
Pathways
Tributyltin bromide exerts its toxicity through multiple mechanisms, most notably endocrine

disruption, immunotoxicity, and neurotoxicity.

Endocrine Disruption: The Phenomenon of Imposex
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One of the most well-documented effects of TBT is the induction of "imposex" in female

gastropods, where they develop male sexual characteristics.[7] This is primarily caused by the

disruption of hormone metabolism. TBT is known to inhibit the enzyme cytochrome P450

aromatase, which is responsible for converting androgens to estrogens.[8] This inhibition leads

to an accumulation of testosterone, triggering the development of male sex organs in females

and ultimately causing sterility and population decline.[8][9]

Tributyltin Bromide (TBTB) Cytochrome P450 AromataseInhibits

TestosteroneDecreased Conversion of

EstrogenReduced Synthesis of

Androgen ReceptorActivates Masculinizing Gene ExpressionInduces Imposex
(Development of Male Characteristics)

Tributyltin Bromide (TBTB) Immune Cells
(e.g., Leucocytes)

Antioxidant Enzymes
(SOD, CAT)Decreases Activity

Immune-Related Genes
(TNF-α, IL-1β, IL-6)

Alters Expression

Immunoglobulin M (IgM)Decreases Production

Reactive Oxygen Species (ROS)Reduced Neutralization of Oxidative StressInduces

Immunosuppression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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